Cas no 2639442-69-4 (Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate)

• Product Name: Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate
• CAS No: 2639442-69-4
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• MDL: MFCD34166108
• CID: 5666156
• PubChem ID: 165900768
• Update Time: 2025-05-21

Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27728238
• tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate
• 2639442-69-4
• Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate

• MDL： MFCD34166108
• Inchi： 1S/C11H12BrF2NO2/c1-11(2,3)17-10(16)5-4-6(13)7(12)8(14)9(5)15/h4H,15H2,1-3H3
• InChI Key： QTVHGTCXCLYBLU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1F)N)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 307.00195g/mol
• Monoisotopic Mass: 307.00195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate

Comprehensive Guide to Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate (CAS No. 2639442-69-4)

Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate (CAS No. 2639442-69-4) is a specialized fluorinated benzoate derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic compounds, characterized by the presence of bromine and fluorine atoms, which enhance its reactivity and utility in synthetic chemistry. The tert-butyl ester group further contributes to its stability, making it a valuable intermediate in organic synthesis.

The molecular structure of Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate features an amino group at the 2-position, a bromine atom at the 4-position, and fluorine atoms at the 3- and 5-positions. This unique arrangement allows for selective functionalization, making it a versatile building block in the synthesis of complex molecules. Researchers often utilize this compound in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct more elaborate structures for drug discovery and material science.

One of the key reasons for the growing interest in Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate is its role in the development of fluorinated pharmaceuticals. Fluorine incorporation is a common strategy in drug design to improve metabolic stability, bioavailability, and binding affinity. Recent studies highlight its potential in creating kinase inhibitors and antibacterial agents, addressing critical healthcare challenges such as antibiotic resistance and targeted cancer therapies.

In agrochemical applications, Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate serves as a precursor for herbicides and pesticides. The fluorine and bromine atoms contribute to the compound's ability to disrupt enzymatic processes in pests, offering a sustainable alternative to traditional agrochemicals. With the increasing demand for environmentally friendly solutions, this compound is gaining traction in green chemistry initiatives.

The synthesis of Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate typically involves multi-step procedures, including halogenation, esterification, and amination. Advanced techniques like flow chemistry and catalysis are being explored to optimize yield and reduce waste, aligning with the principles of green chemistry. Researchers are also investigating its scalability to meet industrial demands while maintaining cost-effectiveness.

From a market perspective, the demand for fluorinated aromatic compounds like Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate is on the rise. The pharmaceutical sector, in particular, drives this growth, with an increasing focus on precision medicine and personalized therapies. Additionally, the agrochemical industry's shift toward sustainable practices further amplifies its relevance.

Safety and handling of Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, it is essential to follow material safety data sheets (MSDS) and regulatory guidelines to ensure safe usage.

In summary, Tert-butyl 2-amino-4-bromo-3,5-difluorobenzoate (CAS No. 2639442-69-4) is a pivotal compound in modern chemistry, bridging the gap between academic research and industrial applications. Its unique structural features and reactivity make it indispensable in drug discovery, agrochemical development, and material science. As research continues to uncover new possibilities, this compound is poised to play an even greater role in addressing global challenges in healthcare and sustainability.